Cas no 25095-49-2 (2,4-Diphenyl-5-pyrimidinecarboxylic acid)

• Product Name: 2,4-Diphenyl-5-pyrimidinecarboxylic acid
• CAS No: 25095-49-2
• MDL: MFCD00215424
• CID: 4642954
• Update Time: 2025-06-10

2,4-Diphenyl-5-pyrimidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-DIPHENYL-5-PYRIMIDINECARBOXYLIC ACID
• 5-Pyrimidinecarboxylic acid, 2,4-diphenyl-
• 2,4-Diphenyl-5-pyrimidinecarboxylic acid

• MDL： MFCD00215424

Additional information on 2,4-Diphenyl-5-pyrimidinecarboxylic acid

Recent Advances in the Study of 2,4-Diphenyl-5-pyrimidinecarboxylic Acid (CAS: 25095-49-2)

2,4-Diphenyl-5-pyrimidinecarboxylic acid (CAS: 25095-49-2) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its direct biological activities, particularly in the context of anti-inflammatory, anticancer, and antimicrobial properties. This research brief aims to summarize the latest findings related to this compound, highlighting its molecular mechanisms, synthetic pathways, and potential clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 2,4-Diphenyl-5-pyrimidinecarboxylic acid. The compound demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs. Molecular docking studies revealed that the compound interacts with the active site of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. These findings were further validated in a murine model of acute inflammation, where the compound reduced edema and inflammatory cell infiltration.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the anticancer properties of 2,4-Diphenyl-5-pyrimidinecarboxylic acid. The research team synthesized a series of derivatives and evaluated their cytotoxicity against various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The parent compound exhibited moderate activity, but certain derivatives showed enhanced potency, with IC50 values in the low micromolar range. Mechanistic studies indicated that these compounds induce apoptosis via the mitochondrial pathway, as evidenced by increased caspase-3 activity and cytochrome c release.

The antimicrobial potential of 2,4-Diphenyl-5-pyrimidinecarboxylic acid has also been explored. A 2022 study in the European Journal of Medicinal Chemistry reported that the compound and its analogs displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as confirmed by electron microscopy and membrane permeability assays. These findings open new avenues for developing pyrimidine-based antibiotics to combat drug-resistant infections.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 2,4-Diphenyl-5-pyrimidinecarboxylic acid. A 2023 paper in Organic Process Research & Development described a scalable, one-pot synthesis method that improves yield and reduces byproducts. The new protocol employs a palladium-catalyzed cross-coupling reaction, which offers higher regioselectivity and milder reaction conditions compared to traditional methods. This development is particularly relevant for industrial-scale production, as it addresses previous challenges related to cost and efficiency.

In conclusion, 2,4-Diphenyl-5-pyrimidinecarboxylic acid (CAS: 25095-49-2) represents a versatile scaffold with promising therapeutic applications. Recent studies have elucidated its mechanisms of action, optimized its synthesis, and explored its potential in treating inflammation, cancer, and bacterial infections. Future research should focus on structure-activity relationship (SAR) studies to enhance its efficacy and selectivity, as well as preclinical evaluations to assess its pharmacokinetic and safety profiles. The compound's multifaceted biological activities make it a compelling candidate for further investigation in drug discovery and development.